Cas no 885271-70-5 (7-BENZYL-3,7-DIAZABICYCLO[4.2.0]OCTANE)

• Product Name: 7-BENZYL-3,7-DIAZABICYCLO[4.2.0]OCTANE
• CAS No: 885271-70-5
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 993160
• PubChem ID: 53438693
• Update Time: 2025-04-20

7-BENZYL-3,7-DIAZABICYCLO[4.2.0]OCTANE Chemical and Physical Properties

Names and Identifiers

• 7-BENZYL-3,7-DIAZABICYCLO[4.2.0]OCTANE
• 8-benzyl-4,8-diazabicyclo[4.2.0]octane
• DTXSID10701450
• 885271-70-5

• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)9-15-10-12-8-14-7-6-13(12)15/h1-5,12-14H,6-10H2
• InChI Key： IKSVZAZIOXSKBR-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CNCCC12

Computed Properties

• Exact Mass: 202.14700
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27000
• LogP: 1.74700